Cas no 1804791-01-2 (3-(Bromomethyl)-6-methoxy-2-nitro-5-(trifluoromethoxy)pyridine)

3-(Bromomethyl)-6-methoxy-2-nitro-5-(trifluoromethoxy)pyridine is a halogenated pyridine derivative with significant utility in synthetic organic chemistry. Its key structural features—a bromomethyl group, methoxy substituent, nitro group, and trifluoromethoxy moiety—make it a versatile intermediate for constructing complex heterocyclic frameworks. The bromomethyl group facilitates nucleophilic substitution reactions, enabling further functionalization, while the electron-withdrawing nitro and trifluoromethoxy groups enhance reactivity in cross-coupling and cyclization processes. This compound is particularly valuable in pharmaceutical and agrochemical research, where its scaffold serves as a precursor for bioactive molecules. Its stability under standard conditions ensures reliable handling in laboratory settings.

3-(Bromomethyl)-6-methoxy-2-nitro-5-(trifluoromethoxy)pyridine structure

1804791-01-2 structure

Product Name:3-(Bromomethyl)-6-methoxy-2-nitro-5-(trifluoromethoxy)pyridine

CAS No:1804791-01-2

MF:C₈H₆BrF₃N₂O₄

MW:331.043451786041

CID:4813611

Update Time:2025-10-31

3-(Bromomethyl)-6-methoxy-2-nitro-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

- 3-(Bromomethyl)-6-methoxy-2-nitro-5-(trifluoromethoxy)pyridine
- Inchi： 1S/C8H6BrF3N2O4/c1-17-7-5(18-8(10,11)12)2-4(3-9)6(13-7)14(15)16/h2H,3H2,1H3
- InChI Key： QLJCMOLIZOCRCJ-UHFFFAOYSA-N
- SMILES： BrCC1C([N+](=O)[O-])=NC(=C(C=1)OC(F)(F)F)OC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 299
XLogP3: 3.1
Topological Polar Surface Area: 77.2

3-(Bromomethyl)-6-methoxy-2-nitro-5-(trifluoromethoxy)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029087158-1g	3-(Bromomethyl)-6-methoxy-2-nitro-5-(trifluoromethoxy)pyridine	1804791-01-2	97%	1g	$1,564.50	2022-04-01

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Additional information on 3-(Bromomethyl)-6-methoxy-2-nitro-5-(trifluoromethoxy)pyridine

Professional Introduction to 3-(Bromomethyl)-6-methoxy-2-nitro-5-(trifluoromethoxy)pyridine (CAS No. 1804791-01-2)

3-(Bromomethyl)-6-methoxy-2-nitro-5-(trifluoromethoxy)pyridine, with the CAS number 1804791-01-2, is a highly versatile intermediate in the field of pharmaceutical and agrochemical research. This compound features a pyridine core substituted with multiple functional groups, making it a valuable building block for synthesizing complex molecules. The presence of a bromomethyl group, an electron-withdrawing nitro group, a methoxy group, and a trifluoromethoxy group endows it with unique reactivity and selectivity, which are exploited in various synthetic pathways.

The compound's structure is particularly interesting due to the combination of these functional groups. The bromomethyl moiety allows for facile nucleophilic substitution reactions, enabling the introduction of diverse side chains. Meanwhile, the electron-withdrawing nature of the nitro group and the electron-donating effect of the methoxy group influence the overall electronic properties of the molecule, making it suitable for applications in transition-metal-catalyzed cross-coupling reactions. Additionally, the trifluoromethoxy group enhances lipophilicity and metabolic stability, which are crucial factors in drug design.

In recent years, there has been significant interest in developing novel heterocyclic compounds for therapeutic applications. Pyridine derivatives have been extensively studied due to their broad spectrum of biological activities. For instance, studies have shown that pyridine-based molecules can interact with biological targets such as enzymes and receptors, leading to potential therapeutic effects. The compound 3-(Bromomethyl)-6-methoxy-2-nitro-5-(trifluoromethoxy)pyridine has been explored in several research avenues, particularly in the development of small-molecule inhibitors.

The pharmaceutical industry has increasingly relied on sophisticated synthetic methodologies to develop new drugs. The utility of this compound lies in its ability to serve as a precursor for more complex structures through various chemical transformations. For example, palladium-catalyzed Suzuki-Miyaura cross-coupling reactions can be employed to introduce aryl or vinyl groups at the position adjacent to the bromomethyl moiety. This strategy has been utilized to generate novel pyridine derivatives with enhanced pharmacological properties.